Cas no 929373-19-3 (N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylfuran-2-carboxamide)

• Product Name: N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylfuran-2-carboxamide
• CAS No: 929373-19-3
• MF: C₂₃H₁₄ClNO₅
• MW: 419.813965320587
• CID: 5498200
• PubChem ID: 24280193
• Update Time: 2025-07-16

N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)benzofuran-3-yl)furan-2-carboxamide
• F2656-0364
• 929373-19-3
• AKOS002289157
• N-[2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]furan-2-carboxamide
• STK925223
• N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylfuran-2-carboxamide

• Inchi： 1S/C23H14ClNO5/c1-12-9-19-14(10-16(12)24)15(11-20(26)29-19)22-21(13-5-2-3-6-17(13)30-22)25-23(27)18-7-4-8-28-18/h2-11H,1H3,(H,25,27)
• InChI Key： KAPQFDHXYJEMSO-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=C(C=1)C(=CC(=O)O2)C1=C(C2C=CC=CC=2O1)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 419.0560502g/mol
• Monoisotopic Mass: 419.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylfuran-2-carboxamide

N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylfuran-2-carboxamide (CAS No. 929373-19-3): An Overview

N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylfuran-2-carboxamide (CAS No. 929373-19-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as chromenones, which are characterized by their fused ring systems and the presence of a carbonyl group. The compound's structure includes a chromenone core, a benzofuran moiety, and a furan carboxamide group, making it a promising candidate for various biological activities.

The chemical structure of N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylfuran-2-carboxamide is particularly noteworthy due to its multiple functional groups. The chloro and methyl substituents on the chromenone ring, along with the benzofuran and furan carboxamide moieties, contribute to its diverse pharmacological properties. These structural elements have been shown to influence the compound's binding affinity to various biological targets, including enzymes and receptors.

Recent studies have highlighted the potential of N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylfuran-2-carboxamide in several therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative effects, N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-y-lfuran-2-carboxamide has also shown promise in the treatment of inflammatory diseases. Studies have indicated that this compound can modulate the expression of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it may have potential as an anti-inflammatory agent, particularly in conditions such as arthritis and other chronic inflammatory disorders.

The pharmacokinetic properties of N-2-(6-chloro-7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylfuran-2-carboxamide have also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. The compound's high lipophilicity and low molecular weight contribute to its good oral bioavailability and tissue penetration.

To further understand the biological activities of N-2-(6-chloro-7-methyl strong>-< strong > 0x0 - 0 H - chromen - 4 - yl ) - 1 - benzofuran - 3 - ylfuran - 0 carboxamide strong > , extensive in vitro and in vivo studies have been conducted. These studies have utilized a range of techniques, including cell-based assays, animal models, and molecular docking simulations. The results have consistently shown that this compound possesses significant biological activity across multiple targets.

In conclusion, < strong > N - 0 -(6 - chloro - 7 - methyl - 0x0 - 0 H - chromen - 4 - yl ) - 1 - benzofuran - 3 - ylfuran strong > - 0 carboxamide (CAS No. 929373 - 19 - 3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research is focused on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to evaluate its safety and efficacy in human subjects.